Cas no 2728046-69-1 (Methyl 4-amino-4-ethylhexanoate hydrochloride)

• Product Name: Methyl 4-amino-4-ethylhexanoate hydrochloride
• CAS No: 2728046-69-1
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• CID: 5417216
• PubChem ID: 165589263
• Update Time: 2025-05-20

Methyl 4-amino-4-ethylhexanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-amino-4-ethyl-, methyl ester, hydrochloride (1:1)
• 2728046-69-1
• methyl 4-amino-4-ethylhexanoate hydrochloride
• Z5299225606
• EN300-37081492
• Methyl 4-amino-4-ethylhexanoate hydrochloride

• Inchi： 1S/C9H19NO2.ClH/c1-4-9(10,5-2)7-6-8(11)12-3;/h4-7,10H2,1-3H3;1H
• InChI Key： QOIJUWHSIWOIGF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CCC(CC)(CC)N)=O

Computed Properties

• Exact Mass: 209.1182566g/mol
• Monoisotopic Mass: 209.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-amino-4-ethylhexanoate hydrochloride

Introduction to Methyl 4-Amino-4-Ethylhexanoate Hydrochloride (CAS No. 2728046-69-1)

Methyl 4-amino-4-ethylhexanoate hydrochloride, identified by the CAS registry number 2728046-69-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Methyl 4-amino-4-ethylhexanoate hydrochloride, belongs to the class of amino acids derivatives and has garnered attention due to its potential applications in drug development and chemical synthesis.

The molecular structure of Methyl 4-amino-4-ethylhexanoate hydrochloride consists of a hexanoic acid backbone with an amino group and an ethyl substituent at the fourth carbon position. The hydrochloride salt form indicates that the compound exists in its protonated state, which is common for amino acids and their derivatives. This structural arrangement imparts unique chemical properties, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of Methyl 4-amino-4-ethylhexanoate hydrochloride in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. The compound's ability to interact with specific receptors and enzymes has been a focal point of recent investigations, underscoring its potential as a lead compound for drug discovery.

In terms of synthesis, Methyl 4-amino-4-ethylhexanoate hydrochloride can be prepared through a variety of methods, including enzymatic synthesis and chemical derivatization. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications. The use of green chemistry principles in these synthetic processes has also been a topic of interest, reflecting the growing emphasis on sustainable practices in the chemical industry.

The physical and chemical properties of Methyl 4-amino-4-ethylhexanoate hydrochloride have been extensively characterized, providing valuable insights into its behavior under different conditions. For instance, its solubility profile, stability, and reactivity have been studied to determine its suitability for various applications. These studies have revealed that the compound exhibits good solubility in polar solvents, making it amenable to solution-based reactions and formulations.

From an analytical standpoint, advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the identity and purity of Methyl 4-amino-4-ethylhexanoate hydrochloride. These analytical methods are essential for ensuring quality control in both research and industrial settings.

In conclusion, Methyl 4-amino-4-ethylhexanoate hydrochloride (CAS No. 2728046-69-1) is a versatile compound with promising applications in drug development and chemical synthesis. Its unique molecular structure, coupled with recent advances in its synthesis and characterization, positions it as a valuable tool for researchers and industry professionals alike.